Cas no 1469-94-9 (1-(2-hydroxyphenyl)-3-phenyl-1,3-propanedione)

• Product name: 1-(2-hydroxyphenyl)-3-phenyl-1,3-propanedione
• CAS No: 1469-94-9
• MF: C₁₅H₁₂O₃
• MW: 240.25398
• CID: 83700
• PubChem ID: 24866145

1-(2-hydroxyphenyl)-3-phenyl-1,3-propanedione Chemical and Physical Properties

Names and Identifiers

• 1-(2-hydroxyphenyl)-3-phenyl-1,3-propanedione
• o-Hydroxydibenzoylmethane
• Benzoyl(2-hydroxybenzoyl)methane
• 1-(2-HYDROXYPHENYL)-3-PHENYLPROPANE-1,3-DIONE
• TIMTEC-BB SBB008009
• 2-Hydroxydibenzoylmethane
• 2-(3-Oxo-3-phenylpropanoyl)phenol
• 1-(2-hydroxyphenyl)-3-phenyl-3-propanedione
• 1-(O-HYDROXYPHENYL)-3-PHENYL-1,3-PROPANEDIONE
• 1-Phenyl-3-(2-hydroxyphenyl)-1,3-propanedione
• Benzoyl (2-hydroxybenzoyl)methane
• CCG-103205
• A920492
• 1-(2-hydroxyphenyl)-3-phenyl-propane-1,3-dione
• TimTec1_005149
• AKOS001483395
• Oprea1_711319
• MFCD00043495
• HMS1548K01
• NSC-631975
• 1,3-Propanedione, 1-(o-hydroxyphenyl)-3-phenyl-
• DTXSID3061714
• NSC31881
• NSC 31881
• 1469-94-9
• FT-0659127
• BRD-K95432622-001-03-8
• SCHEMBL1548899
• OABFIJGAEVKMJP-UHFFFAOYSA-N
• Q27194455
• 1-(2-Hydroxylphenyl)-3-Phenyl-1,3-Propanedione
• J-008298
• NSC-31881
• AS-67569
• 1-(2-Hydroxyphenyl)-3-phenyl-1,3-propanedione, 98%
• C22066
• CS-0446928
• SR-01000389612
• 1,3-Propanedione, 1-(2-hydroxyphenyl)-3-phenyl-
• BAA46994
• 1,3-Propanedione,1-(2-hydroxyphenyl)-3-phenyl-
• 2'-hydroxy-beta-oxodihydrochalcone
• NSC631975
• 1, 1-(2-hydroxyphenyl)-3-phenyl-
• CHEBI:113559
• SR-01000389612-1
• STL570253
• DB-080821

• MDL： MFCD00043495
• Inchi： InChI=1S/C15H12O3/c16-13-9-5-4-8-12(13)15(18)10-14(17)11-6-2-1-3-7-11/h1-9,16H,10H2
• InChI Key： OABFIJGAEVKMJP-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CC=C1O)CC(C2=CC=CC=C2)=O

Computed Properties

• Exact Mass: 240.07900
• Monoisotopic Mass: 240.078644
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4
• Tautomer Count: 14
• XLogP3: nothing
• Surface Charge: 0

Experimental Properties

• Color/Form: Yellow powder.
• Density: 1.23
• Melting Point: 120-122 °C (lit.)
• Boiling Point: 421°C at 760 mmHg
• Flash Point: 222.6°C
• Refractive Index: 1.61
• PSA: 54.37000
• LogP: 2.84790
• Solubility: Insoluble in water.

1-(2-hydroxyphenyl)-3-phenyl-1,3-propanedione Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• TSCA：Yes

1-(2-hydroxyphenyl)-3-phenyl-1,3-propanedione Customs Data

• HS CODE：2914501900
• Customs Data：

  China Customs Code:

  2914501900

  Overview:

  2914501900 Other ketophenols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914501900 other ketone-phenols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 1-(2-hydroxyphenyl)-3-phenyl-1,3-propanedione

1-(2-Hydroxyphenyl)-3-phenyl-1,3-propanedione (CAS 1469-94-9): Properties, Applications, and Market Insights

1-(2-Hydroxyphenyl)-3-phenyl-1,3-propanedione (CAS 1469-94-9) is a versatile organic compound with a molecular formula of C₁₅H₁₂O₃. This β-diketone derivative is widely studied for its unique chemical properties and broad applications in pharmaceuticals, materials science, and organic synthesis. The compound features a central 1,3-propanedione core flanked by 2-hydroxyphenyl and phenyl groups, which contribute to its interesting reactivity and functionality.

The physical properties of 1-(2-hydroxyphenyl)-3-phenyl-1,3-propanedione include a melting point range of 120-123°C and moderate solubility in common organic solvents such as ethanol, acetone, and dichloromethane. Its chelating ability due to the β-diketone moiety makes it valuable in coordination chemistry, where it can form stable complexes with various metal ions. Researchers have particularly focused on its tautomeric equilibrium between keto and enol forms, which influences its spectroscopic characteristics and reactivity patterns.

In pharmaceutical research, this compound has gained attention as a potential building block for drug development. Recent studies explore its derivatives as candidates for antimicrobial and anti-inflammatory agents, aligning with current global health priorities. The 2-hydroxyphenyl moiety contributes to potential antioxidant properties, making it relevant in the growing field of oxidative stress-related therapies. These applications respond to frequent search queries about "natural-derived pharmaceutical intermediates" and "multifunctional organic compounds."

The material science applications of CAS 1469-94-9 are equally noteworthy. Its molecular structure allows for incorporation into advanced polymeric materials, where it can serve as a cross-linking agent or functional modifier. In the context of sustainable chemistry trends, researchers are investigating its use in bio-based materials and green chemistry processes - topics that rank high in academic and industrial searches. The compound's ability to coordinate with metals also makes it valuable in developing luminescent materials and catalysts.

From a synthetic chemistry perspective, 1-(2-hydroxyphenyl)-3-phenyl-1,3-propanedione serves as a versatile intermediate. Its active methylene group participates in various condensation reactions, while the phenolic hydroxyl offers additional modification sites. These features make it valuable for creating diverse heterocyclic compounds, addressing the increasing demand for "functionalized organic intermediates" in chemical databases and search engines.

The analytical characterization of this compound typically involves techniques like HPLC, NMR spectroscopy, and mass spectrometry. Recent advancements in analytical methods have improved the detection and quantification of such specialty chemicals, responding to frequent queries about "compound purity analysis" and "chemical characterization techniques." The compound shows characteristic UV-Vis absorption bands between 250-350 nm, which is valuable for its identification and study.

In terms of market dynamics, CAS 1469-94-9 maintains steady demand from research institutions and specialty chemical manufacturers. The growing interest in multifunctional organic compounds has increased its visibility in chemical catalogs and online marketplaces. Current pricing trends reflect its status as a research-grade chemical, with variations based on purity levels and quantity. Industry reports suggest moderate growth potential, especially in pharmaceutical and advanced material applications.

Safety considerations for handling 1-(2-hydroxyphenyl)-3-phenyl-1,3-propanedione include standard laboratory precautions. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) is recommended during manipulation. Storage should be in cool, dry conditions away from strong oxidizers, following general guidelines for organic compounds - information frequently sought by laboratory personnel and safety officers.

The future research directions for this compound likely focus on expanding its applications in medicinal chemistry and functional materials. With increasing interest in structure-activity relationships and molecular design, CAS 1469-94-9 presents opportunities for developing novel derivatives with enhanced properties. These aspects align well with trending search terms like "chemical innovation in drug discovery" and "smart material precursors."

For researchers and industry professionals seeking high-purity 1-(2-hydroxyphenyl)-3-phenyl-1,3-propanedione, several specialty chemical suppliers offer this compound with varying specifications. Quality indicators include chromatographic purity (>98% typically) and proper spectroscopic characterization data. The compound's availability in different quantities caters to both small-scale research needs and larger industrial applications.